Cas no 2945-03-1 (N-Benzyl-2-bromoacetamide)

• Product Name: N-Benzyl-2-bromoacetamide
• CAS No: 2945-03-1
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 834926
• PubChem ID: 145664
• Update Time: 2025-11-01

N-Benzyl-2-bromoacetamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-bromoacetamide
• 2-bromo-N-(phenylmethyl)acetamide
• 2-bromo-N-(phenylmethyl)ethanamide
• acetamide, 2-bromo-N-(phenylmethyl)-
• N-benzyl-2-bromoacetamide(SALTDATA: FREE)
• N-(Bromoacetyl)benzylamine
• Bromoacetic acid benzylamide
• AKOS000319657
• 2945-03-1
• STL066905
• MFCD00726815
• ALBB-031584
• Acetamide, N-benzyl-2-bromo-
• CHEMBL4526465
• SXCURSCBIMAPDV-UHFFFAOYSA-N
• E78482
• LS-11463
• 4-12-00-02231 (Beilstein Handbook Reference)
• N-Benzyl-2-bromo-acetamide
• ACETAMIDE,2-BROMO-N-BENZYL-
• CCRIS 1813
• SCHEMBL2286641
• CAA94503
• SB79944
• BRN 2691924
• N-Benzyl-2-bromoacetamide, AldrichCPR
• N-benzyl bromoacetamide
• DTXSID90183654
• F0176-0214
• SY079350

• MDL： MFCD00726815
• Inchi： 1S/C9H10BrNO/c10-6-9(12)11-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)
• InChI Key： SXCURSCBIMAPDV-UHFFFAOYSA-N
• SMILES： BrCC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 226.9946
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on N-Benzyl-2-bromoacetamide

N-Benzyl-2-bromoacetamide (CAS No. 2945-03-1): An Overview of Its Properties, Applications, and Recent Research

N-Benzyl-2-bromoacetamide (CAS No. 2945-03-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structural features and chemical reactivity, making it a valuable reagent in various synthetic pathways and biological studies.

The chemical structure of N-Benzyl-2-bromoacetamide consists of a benzyl group attached to the nitrogen atom of an acetamide moiety, with a bromine atom substituting one of the hydrogen atoms on the acetamide's carbon. This configuration imparts specific physical and chemical properties that are crucial for its applications in synthetic organic chemistry and medicinal chemistry.

One of the key properties of N-Benzyl-2-bromoacetamide is its reactivity as a bromoalkylating agent. The presence of the bromine atom makes it an excellent electrophile, capable of participating in nucleophilic substitution reactions. This property is particularly useful in the synthesis of complex organic molecules, where controlled functional group transformations are essential.

In recent years, N-Benzyl-2-bromoacetamide has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its use as a building block for the synthesis of bioactive compounds, including drugs and drug candidates. For instance, a study published in the Journal of Medicinal Chemistry reported the use of N-Benzyl-2-bromoacetamide in the development of novel antiviral agents targeting specific viral proteins.

Another area where N-Benzyl-2-bromoacetamide has shown promise is in the field of protein labeling and modification. The bromoalkyl group can be used to introduce functional handles onto proteins, enabling their conjugation with other molecules such as fluorescent dyes or affinity tags. This capability has significant implications for biochemical research and diagnostics.

The physical properties of N-Benzyl-2-bromoacetamide, including its solubility and stability, are also important considerations for its practical applications. It is generally soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions. Additionally, its stability under standard laboratory conditions ensures that it can be stored and handled without significant degradation.

Safety is a critical aspect when working with any chemical compound. While N-Benzyl-2-bromoacetamide is not classified as a hazardous material under most regulatory frameworks, it is important to handle it with appropriate precautions to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used during handling.

In conclusion, N-Benzyl-2-bromoacetamide (CAS No. 2945-03-1) is a multifaceted compound with a wide range of applications in both academic research and industrial settings. Its unique chemical properties make it an invaluable tool for synthetic chemists and medicinal chemists alike. As ongoing research continues to uncover new uses and applications for this compound, it is likely to remain a focal point in the development of innovative chemical solutions.